

Atriopeptin III: A Comprehensive Technical Guide on its Cardiovascular Role

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Atriopeptin III

CAS No.: 90817-13-3

Cat. No.: B1591603

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Atriopeptin III, the biologically active form of Atrial Natriuretic Peptide (ANP), is a cardiac hormone central to cardiovascular homeostasis. Secreted by atrial myocytes in response to mechanical stretch, it orchestrates a multi-faceted physiological response to reduce blood volume and pressure.[1] This guide provides an in-depth exploration of the molecular mechanisms, physiological effects, and therapeutic implications of **Atriopeptin III**. We will dissect its signaling pathways, detail its profound impact on vascular tone, renal function, and cardiac remodeling, and provide validated experimental protocols for its study. This document serves as a technical resource for professionals seeking to understand and leverage the potent cardiovascular properties of **Atriopeptin III** in research and drug development.

Introduction: The Heart as an Endocrine Organ

Historically viewed as a simple pump, the discovery of Atrial Natriuretic Peptide (ANP) in the early 1980s revolutionized our understanding of the heart, establishing it as a critical endocrine organ.[2] **Atriopeptin III** (also referred to as α -ANP) is the principal circulating, active form of

this hormone. It is a 28-amino acid peptide released from atrial cardiomyocytes in response to increased atrial wall stretch, a direct indicator of elevated blood volume and pressure.[1][3] Functionally, **Atriopeptin III** is a key player in a negative feedback loop designed to protect the cardiovascular system from the deleterious effects of volume and pressure overload. It achieves this through potent vasodilation, natriuresis (sodium excretion), and diuresis (water excretion), while also antagonizing the pressor effects of the Renin-Angiotensin-Aldosterone System (RAAS).[4][5][6]

Molecular Biology and Biochemistry

Synthesis, Processing, and Secretion

Atriopeptin III originates from a 152-amino acid precursor, pre-proANP, encoded by the NPPA gene.[7] Intracellular processing cleaves this precursor into the 126-amino acid proANP, which is the primary storage form within atrial granules. The critical activation step occurs upon secretion, where the transmembrane serine protease, corin, cleaves proANP to release the C-terminal 28-amino acid, biologically active **Atriopeptin III**. [7][8]

The primary stimulus for secretion is mechanical stretch of the atrial walls, which is sensed by volume receptors in the cardiac muscle cells.[1][3] Conditions such as hypervolemia and hypertension are therefore potent triggers for **Atriopeptin III** release.[5]

Mechanism of Action: Receptors and Signaling


Atriopeptin III exerts its biological effects by binding to specific receptors on the surface of target cells. The primary signaling receptor is the Natriuretic Peptide Receptor-A (NPR-A), also known as guanylyl cyclase-A (GC-A).[9][10]

- **NPR-A Activation:** Binding of **Atriopeptin III** to the extracellular domain of NPR-A induces a conformational change that activates the receptor's intracellular guanylyl cyclase domain.
- **cGMP Production:** This activation catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a critical second messenger.[5][11]
- **Downstream Effectors:** cGMP then activates a cascade of downstream effectors, most notably cGMP-dependent protein kinase (PKG).[12] PKG activation in vascular smooth

muscle cells leads to the phosphorylation of proteins that reduce intracellular calcium levels and desensitize contractile machinery, resulting in vasodilation.[13]

This signaling pathway is the cornerstone of **Atriopeptin III**'s physiological actions.

Signaling Pathway Diagram



[Click to download full resolution via product page](#)

Caption: **Atriopeptin III** signaling cascade via the NPR-A receptor and cGMP.

Core Cardiovascular and Renal Physiological Roles

The integrated effects of **Atriopeptin III** are geared towards reducing cardiovascular load.

Vasodilation and Blood Pressure Regulation

Atriopeptin III is a potent vasodilator, directly acting on vascular smooth muscle to cause relaxation and decrease total peripheral resistance.[1] This action is arterioselective, meaning it has a more pronounced effect on arteries than on veins.[14] By increasing the diameter of blood vessels, it effectively lowers systemic blood pressure.[1][15]

Renal Effects: Natriuresis and Diuresis

In the kidney, **Atriopeptin III** orchestrates a powerful response to excrete sodium and water:

- **Increased Glomerular Filtration Rate (GFR):** It preferentially dilates the afferent (incoming) arterioles and constricts the efferent (outgoing) arterioles of the glomerulus, which increases glomerular hydrostatic pressure and boosts the GFR.[5]

- **Inhibition of Sodium Reabsorption:** It directly inhibits sodium reabsorption in the renal tubules.^[3] The combined result is a significant increase in both sodium excretion (natriuresis) and water excretion (diuresis), which directly reduces extracellular fluid and blood volume.^{[3][15][16]}

Antagonism of the Renin-Angiotensin-Aldosterone System (RAAS)


The RAAS is a hormonal cascade that increases blood pressure and volume. **Atriopeptin III** acts as a natural antagonist to this system at multiple levels:^{[4][17]}

- **Inhibition of Renin Release:** It directly suppresses the secretion of renin from the juxtaglomerular cells of the kidney, which is the rate-limiting step of the RAAS.^{[5][18]}
- **Inhibition of Aldosterone Secretion:** It acts on the adrenal cortex to inhibit the synthesis and release of aldosterone, a hormone that promotes sodium and water retention.^[19] This counter-regulatory relationship is crucial for maintaining cardiovascular balance.^{[6][20]}

Direct Cardiac Effects

Beyond its systemic effects, **Atriopeptin III** also exerts direct protective actions on the heart itself. It has been shown to possess anti-hypertrophic and anti-fibrotic properties, helping to prevent the pathological remodeling of the heart that occurs in conditions like chronic hypertension and heart failure.^{[3][4]}

Physiological Feedback Loop



[Click to download full resolution via product page](#)

Caption: Negative feedback loop of **Atrial Natriuretic Peptide** in cardiovascular regulation.

Pathophysiological Relevance and Therapeutic Potential

Role in Heart Failure

In heart failure, chronic volume and pressure overload lead to persistently elevated levels of **Atriopeptin III**.^[21] This is initially a compensatory mechanism to counteract the failing heart's reduced output.^[21] However, in advanced stages, a state of "natriuretic peptide resistance" can develop, where the target organs become less responsive to the hormone's effects, potentially due to receptor downregulation.^[7] Despite this, plasma levels of natriuretic peptides (especially the related BNP) are established biomarkers for the diagnosis and prognosis of heart failure.^[5]

Therapeutic Applications

The potent physiological effects of **Atriopeptin III** have made its pathway a prime target for drug development.

- **Synthetic Analogs:** Recombinant forms of ANP, such as Carperitide, are used clinically in some countries for the treatment of acute decompensated heart failure.^{[22][23][24]} These agents mimic the effects of endogenous **Atriopeptin III**, promoting vasodilation and diuresis to rapidly reduce cardiac load.
- **Nepriylsin Inhibitors:** A major advancement has been the development of drugs that inhibit neprilysin, the enzyme responsible for degrading natriuretic peptides.^[5] By preventing the breakdown of endogenous **Atriopeptin III** and other natriuretic peptides, these inhibitors enhance their beneficial actions. When combined with an angiotensin receptor blocker (ARBs), these drugs (known as ARNIs) have shown significant efficacy in treating heart failure.^[5]

Summary of Atriopeptin III Physiological Effects

Target Organ/System	Primary Action	Consequence
Vasculature	Vasodilation of smooth muscle[1]	Decrease in total peripheral resistance and blood pressure
Kidney	Increased GFR, decreased Na ⁺ reabsorption[5]	Natriuresis and diuresis, reducing blood volume
Adrenal Gland	Inhibition of aldosterone synthesis[19]	Reduced Na ⁺ and water retention
Renal Juxtaglomerular Apparatus	Inhibition of renin secretion[18]	Suppression of the RAAS cascade
Heart	Anti-hypertrophic, anti-fibrotic[3][4]	Attenuation of pathological cardiac remodeling

Key Experimental Methodologies

Quantification of Atriopeptin III

Accurate measurement of plasma **Atriopeptin III** is crucial for both research and clinical diagnostics. The most common methods are competitive immunoassays.

Protocol: Radioimmunoassay (RIA) for Plasma **Atriopeptin III**

Causality: RIA is chosen for its high sensitivity and specificity, capable of detecting the typically low picomolar concentrations of the peptide in plasma.[25] A plasma extraction step is mandatory to remove interfering substances and concentrate the peptide.

- Sample Collection & Preparation:
 - Collect whole blood into chilled EDTA tubes containing a protease inhibitor (e.g., aprotinin) to prevent peptide degradation.
 - Immediately centrifuge at 4°C to separate plasma. Store plasma at -80°C until analysis.
- Plasma Extraction (Self-Validating Step):

- Acidify plasma with an equal volume of 1% trifluoroacetic acid (TFA) to precipitate large proteins. Centrifuge to pellet precipitates.
- Activate a C18 Sep-Pak solid-phase extraction cartridge with methanol, followed by equilibration with 0.1% TFA.
- Load the acidified plasma supernatant onto the cartridge. The peptide will bind to the C18 matrix.
- Wash the cartridge with 0.1% TFA to remove salts and hydrophilic contaminants.
- Elute the peptide from the cartridge using an organic solvent mixture (e.g., 60% acetonitrile in 0.1% TFA).[\[25\]](#)
- Lyophilize the eluate to dryness. Reconstitute in assay buffer.
- Radioimmunoassay Procedure:
 - To a series of tubes, add a fixed amount of anti-ANP antibody and radiolabeled ^{125}I -ANP tracer.
 - Add varying concentrations of unlabeled ANP standards (for the standard curve) or the extracted patient samples.
 - Incubate to allow competitive binding between the labeled and unlabeled ANP for the antibody binding sites.
 - Add a secondary antibody to precipitate the primary antibody-antigen complexes. Centrifuge to pellet the complexes.
 - Decant the supernatant and measure the radioactivity of the pellet using a gamma counter.
- Data Analysis:
 - Plot a standard curve of radioactivity vs. concentration of the ANP standards.

- Determine the concentration of **Atriopeptin III** in the samples by interpolating their radioactivity measurements from the standard curve.

Functional Assay: Ex Vivo Vascular Reactivity


Causality: This assay directly measures the vasorelaxant properties of **Atriopeptin III** on isolated blood vessels, providing a functional readout of its biological activity independent of systemic neurohormonal influences.[\[26\]](#)[\[27\]](#)

Protocol: Aortic Ring Vasorelaxation Assay

- Tissue Preparation:
 - Humanely euthanize a laboratory animal (e.g., rat) and carefully excise the thoracic aorta.
 - Immediately place the aorta in ice-cold Krebs-Henseleit physiological salt solution (PSS).
 - Under a dissecting microscope, remove adhering connective tissue and cut the aorta into 2-3 mm wide rings.
- Mounting and Equilibration:
 - Mount the aortic rings in an organ bath chamber between two stainless steel hooks. One hook is fixed, and the other is connected to an isometric force transducer.
 - Submerge the rings in PSS at 37°C, continuously bubbled with 95% O₂ / 5% CO₂.
 - Allow the rings to equilibrate for 60-90 minutes under a determined optimal resting tension (e.g., 1.5 g). Replace the PSS every 15-20 minutes.
- Viability and Pre-Contraction (Self-Validating Step):
 - Test the viability of the rings by inducing contraction with a high-potassium solution (e.g., 60 mM KCl).
 - Wash out the KCl and allow the rings to return to baseline tension.

- Induce a submaximal, stable contraction using a vasoconstrictor such as phenylephrine (PE) or angiotensin II. This pre-contraction is essential to observe subsequent relaxation.
- Cumulative Concentration-Response Curve:
 - Once the PE-induced contraction has plateaued, add **Atriopeptin III** to the organ bath in a cumulative, log-incremental fashion (e.g., 10^{-10} M to 10^{-6} M).
 - Allow the relaxation response to stabilize at each concentration before adding the next.
- Data Analysis:
 - Record the force transducer output continuously.
 - Express the relaxation at each concentration as a percentage of the maximal pre-contraction induced by PE.
 - Plot the percentage relaxation against the log concentration of **Atriopeptin III** to generate a concentration-response curve and calculate the EC_{50} (the concentration that produces 50% of the maximal response).

Workflow Diagram for Vascular Reactivity Assay



[Click to download full resolution via product page](#)

Caption: Step-by-step workflow for an ex vivo aortic ring vasorelaxation assay.

Conclusion and Future Directions

Atriopeptin III is a cornerstone of cardiovascular regulation, acting as a powerful counter-regulatory hormone to the pressor and volume-retaining systems of the body. Its well-defined mechanisms of action, from receptor binding and cGMP signaling to its integrated effects on the vasculature and kidneys, provide a clear picture of its protective role. The translation of this understanding into therapeutics, particularly through neprilysin inhibition, has already had a major impact on the management of heart failure.

Future research will likely focus on designing novel, degradation-resistant ANP analogs with enhanced therapeutic profiles and exploring the more nuanced roles of the ANP/cGMP pathway in preventing cardiac fibrosis, hypertrophy, and inflammation.^[4] A deeper understanding of the mechanisms behind natriuretic peptide resistance in chronic disease states will also be critical for developing strategies to restore the efficacy of this endogenous protective system.

References

- Cannone, V., Cabassi, A., Volpi, R., & Burnett, J. C., Jr. (2019). Atrial Natriuretic Peptide: A Molecular Target of Novel Therapeutic Approaches to Cardio-Metabolic Disease. *International Journal of Molecular Sciences*, 20(13). [\[Link\]](#)
- Tokoph, K. (2019). Release & Functions of Atrial Natriuretic Peptide [ANP]. Catalyst University. [\[Link\]](#)
- Standaert, D. G., Cechetto, D. F., Needleman, P., & Saper, C. B. (1987). Cardiovascular actions of intrahypothalamic injections of atrial natriuretic peptide. *PubMed*. [\[Link\]](#)
- Dr.Oracle. (2025). Does Atrial Natriuretic Peptide (ANP) increase in heart failure?. Dr.Oracle. [\[Link\]](#)
- Wikipedia contributors. (n.d.). Atrial natriuretic peptide. *Wikipedia*. [\[Link\]](#)
- Veiras, L. C., & Reudelhuber, T. L. (2021). Protective Renal Effects of Atrial Natriuretic Peptide: Where Are We Now?. *Frontiers in Physiology*. [\[Link\]](#)

- Loh, Y. P., & Cheng, Y. (2017). The renal and cardiovascular effects of natriuretic peptides. American Journal of Physiology-Renal Physiology. [\[Link\]](#)
- Atarashi, K., Mulrow, P. J., & Franco-Saenz, R. (1985). Effect of atrial peptides on aldosterone production. PubMed. [\[Link\]](#)
- Forciea, B. (2015). Anatomy and Physiology: Endocrine System: Atrial Natriuretic Peptide (ANP) V2.0. [\[Link\]](#)
- Sikka, G., & Tsai, E. J. (2021). Atrial Natriuretic Peptide: Structure, Function, and Physiological Effects: A Narrative Review. Bentham Science. [\[Link\]](#)
- Dr.Oracle. (2025). What peptides have been studied to treat cardiomyopathy, such as atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP) analogs?. Dr.Oracle. [\[Link\]](#)
- Schaffer, J. E., & Needleman, P. (1986). **Atriopeptin III**. A potent natriuretic, diuretic, and hypotensive agent in rats with chronic renal failure. PubMed. [\[Link\]](#)
- Nagele, M. P., & Ruschitzka, F. (2023). Atrial Natriuretic Peptide. StatPearls - NCBI Bookshelf. [\[Link\]](#)
- Ichiki, T., & Takeda, Y. (2021). Natriuretic Peptide-Based Novel Therapeutics: Long Journeys of Drug Developments Optimized for Disease States. PMC. [\[Link\]](#)
- Volpe, M., Rubattu, S., & Burnett, J. (2014). Atrial Natriuretic Peptide and Regulation of Vascular Function in Hypertension and Heart Failure: Implications for Novel Therapeutic Strategies. PubMed. [\[Link\]](#)
- Zhao, L., & Ahluwalia, A. (2008). Atrial natriuretic peptide-initiated cGMP pathways regulate vasodilator-stimulated phosphoprotein phosphorylation and angiogenesis in vascular endothelium. PubMed. [\[Link\]](#)
- Johns, E. J., & Rutkowski, B. (1989). A comparison of the action of **atriopeptin III** on renal function in normal and DOCA-salt hypertensive rats. PubMed. [\[Link\]](#)
- Cody, R. J. (1989). Interaction between atrial natriuretic peptide and the renin angiotensin aldosterone system. Endogenous antagonists. PubMed. [\[Link\]](#)

- Feil, R., & Hofmann, F. (2015). Cyclic GMP in Vascular Relaxation. Arteriosclerosis, Thrombosis, and Vascular Biology. [\[Link\]](#)
- Clerico, A., & Emdin, M. (2004). Measurement of cardiac natriuretic hormones (atrial natriuretic peptide, brain natriuretic peptide, and related peptides) in clinical practice: the need for a new generation of immunoassay methods. PubMed. [\[Link\]](#)
- Garbers, D. L. (2005). Atriopeptins: Protection from Myocardial Hypertrophy and Heart Failure. Oxford Academic. [\[Link\]](#)
- Johns, E. J., & Rutkowski, B. (1990). The action of **atriopeptin III** on renal function in two models of chronic renal failure in the rat. British Journal of Pharmacology. [\[Link\]](#)
- Smits, J. F., & Thien, T. (1995). Microvascular effects of atrial natriuretic peptide (ANP) in man: studies during high and low salt diet. Cardiovascular Research. [\[Link\]](#)
- Volpe, M., & Carnovali, M. (2016). The natriuretic peptides system in the pathophysiology of heart failure: from molecular basis to treatment. PMC. [\[Link\]](#)
- Unknown. (2025). Effect of carperitide on mortality and ANP levels in acute heart failure: A systematic review and meta-analysis. ResearchGate. [\[Link\]](#)
- Yandle, T. G., & Richards, A. M. (1992). Extraction of human alpha atrial natriuretic peptide and its physiological validation. PubMed. [\[Link\]](#)
- Webb, D. J., & Cockcroft, J. R. (1987). Vascular responses to local atrial natriuretic peptide infusion in man. PubMed. [\[Link\]](#)
- Rubattu, S., & Volpe, M. (2022). The Balance Between the Natriuretic Peptides and the Renin-Angiotensin-Aldosterone System in the Preservation of Ideal Cardiovascular Health. MDPI. [\[Link\]](#)
- Unknown. (2025). Protocol for Vasoreactivity Testing With Epoprostenol in Pulmonary Hypertension. ResearchGate. [\[Link\]](#)
- Burnett, J. C., Jr. (2016). Innovative Therapeutics: Designer Natriuretic Peptides. PMC. [\[Link\]](#)

- Obana, K., & Naruse, M. (1988). Effect of **atriopeptin III** on renin release in vitro. PubMed. [\[Link\]](#)
- Araujo, F. G., & Ramos, R. R. (2022). Antagonistic Atrial Natriuretic Peptide with the Renin-Angiotensin-Aldosterone System and Effects on Systemic Blood Pressure Regulation. Journal of Modern Medicinal Chemistry. [\[Link\]](#)
- Unknown. (2010). Roles of atrial natriuretic peptide and its therapeutic use. CORE. [\[Link\]](#)
- Schlossmann, J., & Schinner, E. (2018). cGMP Signaling and Vascular Smooth Muscle Cell Plasticity. PMC. [\[Link\]](#)
- Maron, B. A., & Brittain, E. L. (2020). Protocol for vasoreactivity testing with epoprostenol in pulmonary hypertension. PubMed. [\[Link\]](#)
- Kishimoto, I., & Tokudome, T. (2012). Natriuretic Peptide Signaling via Guanylyl Cyclase (GC)-A: An Endogenous Protective Mechanism of the Heart. PMC. [\[Link\]](#)
- Unknown. (n.d.). Mechanisms of nitrate vasodilation: nitric oxide/cyclic GMP-mediated... ResearchGate. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [youtube.com](https://www.youtube.com) [[youtube.com](https://www.youtube.com)]
- 2. journals.physiology.org [journals.physiology.org]
- 3. Atrial natriuretic peptide - Wikipedia [en.wikipedia.org]
- 4. mdpi.com [mdpi.com]
- 5. Atrial Natriuretic Peptide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 6. synergypublishers.com [synergypublishers.com]

- 7. Atrial Natriuretic Peptide: Structure, Function, and Physiological Effects: A Narrative Review - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 8. Frontiers | Protective Renal Effects of Atrial Natriuretic Peptide: Where Are We Now? [frontiersin.org]
- 9. academic.oup.com [academic.oup.com]
- 10. Natriuretic Peptide Signaling via Guanylyl Cyclase (GC)-A: An Endogenous Protective Mechanism of the Heart - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 11. ahajournals.org [ahajournals.org]
- 12. Atrial natriuretic peptide-initiated cGMP pathways regulate vasodilator-stimulated phosphoprotein phosphorylation and angiogenesis in vascular endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. cGMP Signaling and Vascular Smooth Muscle Cell Plasticity - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 14. Vascular responses to local atrial natriuretic peptide infusion in man - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. m.youtube.com [m.youtube.com]
- 16. Atriopeptin III. A potent natriuretic, diuretic, and hypotensive agent in rats with chronic renal failure - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. The Balance Between the Natriuretic Peptides and the Renin-Angiotensin-Aldosterone System in the Preservation of Ideal Cardiovascular Health [mdpi.com]
- 18. Effect of atriopeptin III on renin release in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Effect of atrial peptides on aldosterone production - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. Interaction between atrial natriuretic peptide and the renin angiotensin aldosterone system. Endogenous antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. droracle.ai [droracle.ai]
- 22. droracle.ai [droracle.ai]
- 23. Natriuretic Peptide-Based Novel Therapeutics: Long Journeys of Drug Developments Optimized for Disease States - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 24. Innovative Therapeutics: Designer Natriuretic Peptides - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 25. Extraction of human alpha atrial natriuretic peptide and its physiological validation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. researchgate.net [researchgate.net]

- [27. Protocol for vasoreactivity testing with epoprostenol in pulmonary hypertension - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Atriopeptin III: A Comprehensive Technical Guide on its Cardiovascular Role]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1591603/docs#atriopeptin-iii-a-comprehensive-technical-guide-on-its-cardiovascular-role\]](https://www.benchchem.com/product/b1591603/docs#atriopeptin-iii-a-comprehensive-technical-guide-on-its-cardiovascular-role)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)